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Compound of Interest

Compound Name: Avrainvillamide

Cat. No.: B2978725 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility and stability of avrainvillamide when working with Dimethyl

Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of avrainvillamide in DMSO?

The solubility of avrainvillamide in DMSO has been determined to be 2.23 mg/mL, which

corresponds to a molar concentration of 5.01 mM.[1] To achieve this concentration, gentle

warming and sonication may be necessary.[1] It is critical to use high-purity, anhydrous (newly

opened) DMSO, as the presence of water can significantly reduce the solubility of the

compound.[1]

Q2: How should I prepare an avrainvillamide stock solution in DMSO?

For consistent and reproducible results, follow a standardized protocol for stock solution

preparation. A common concentration used in research is 5 mM.[2] For detailed steps, please

refer to the Experimental Protocols section below.

Q3: What are the recommended storage conditions and shelf life for avrainvillamide DMSO

stock solutions?
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Proper storage is crucial to maintain the integrity of the compound. Stock solutions should be

aliquoted into single-use vials to avoid repeated freeze-thaw cycles.[1] Store solutions in tightly

sealed containers away from moisture.[1]

Q4: My avrainvillamide solution shows precipitation after storage. What should I do?

Precipitation can occur if a solution prepared at room temperature is stored at a lower

temperature (e.g., 4°C or -20°C), decreasing the compound's solubility.[3]

Solution: Gently warm the vial to room temperature and vortex or sonicate until the

precipitate is fully redissolved.[1][3] Ensure the solution is completely clear before use.

Prevention: If you plan to store solutions at low temperatures, consider preparing a slightly

less concentrated stock solution.[3]

Q5: Are there any known stability issues or incompatibilities I should be aware of?

The primary factor affecting avrainvillamide in DMSO is the solvent's hygroscopic nature.

Absorbed moisture from the air can negatively impact solubility and potentially compound

stability over the long term.[1] While specific degradation pathways for avrainvillamide in

DMSO are not detailed in the literature, general best practices for handling compounds in

DMSO should be followed, such as protection from light and avoiding prolonged exposure to

room temperature.[2][3][4]

Data Summary
Table 1: Solubility of Avrainvillamide in DMSO

Parameter Value Notes

Solubility 2.23 mg/mL[1]
Requires ultrasonic and

warming.[1]

Molar Concentration 5.01 mM[1]
Molecular Weight: 445.5 g/mol

.

Recommended Solvent
High-purity, anhydrous

DMSO[1]

Use newly opened DMSO to

avoid moisture.[1]
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Table 2: Stability and Storage of Avrainvillamide in
DMSO

Storage Temperature Shelf Life Recommendations

-80°C 6 Months[1][2]
Preferred for long-term

storage.

-20°C 1 Month[1]
Suitable for short-term working

stocks.

General N/A

Aliquot into single-use vials to

prevent freeze-thaw cycles.

Store sealed and protected

from moisture.[1]

Experimental Protocols
Protocol 1: Preparation of a 5 mM Avrainvillamide Stock
Solution
This protocol is based on methodologies reported in peer-reviewed literature.[2]

Equilibration: Remove the vial containing solid avrainvillamide from the freezer and allow it

to equilibrate to room temperature before opening to prevent condensation.

Weighing: Weigh the desired amount of avrainvillamide powder in a sterile microcentrifuge

tube. For example, for 1 mL of a 5 mM solution, weigh 2.23 mg.

Dissolution: Add the calculated volume of high-purity, anhydrous DMSO. Use a calibrated

micropipette for accuracy.

Solubilization: Vortex the solution vigorously. If the compound does not fully dissolve, use a

sonication bath or gently warm the solution (e.g., in a 37°C water bath) for short periods until

the solution is clear.[1]

Aliquoting: Dispense the stock solution into smaller, single-use, light-protecting (amber) vials.

This minimizes contamination and degradation from repeated freeze-thaw cycles.[3]
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Storage: Tightly seal the vials and store them at the appropriate temperature (-20°C for

short-term or -80°C for long-term).[1]

Protocol 2: General Workflow for Solubility and Stability
Assessment
This outlines a general procedure for in-house validation if required.

Preparation: Prepare a concentrated stock solution of avrainvillamide in anhydrous DMSO

as described in Protocol 1.

Initial Analysis (T=0): Immediately after preparation, analyze an aliquot of the solution using

High-Performance Liquid Chromatography (HPLC) with UV detection to determine the initial

purity and concentration. This serves as the baseline.

Storage Conditions: Aliquot the remaining stock solution and store under various conditions

(e.g., -80°C, -20°C, 4°C, and room temperature, both protected from and exposed to light).

Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months),

retrieve one aliquot from each storage condition.

Evaluation: Allow the aliquot to thaw completely and reach room temperature. Analyze by

HPLC-UV under the same conditions as the T=0 sample.

Data Comparison: Compare the purity and concentration results at each time point to the

baseline. A significant decrease in the main compound peak or the appearance of new peaks

indicates degradation.
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Preparation Workflow
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Caption: Workflow for Preparing and Storing Avrainvillamide Stock Solutions.
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Caption: Troubleshooting Logic for Precipitated Avrainvillamide Solutions.
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Caption: Simplified Mechanism of Action for Avrainvillamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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